Cas no 80985-34-8 (6,7-Bis(chloromethyl)-2,3-dihydro-1,4-benzodioxine)

6,7-Bis(chloromethyl)-2,3-dihydro-1,4-benzodioxine structure
80985-34-8 structure
Product Name:6,7-Bis(chloromethyl)-2,3-dihydro-1,4-benzodioxine
CAS No:80985-34-8
MF:C10H10Cl2O2
MW:233.091201305389
MDL:MFCD00505990
CID:986266
PubChem ID:12751625
Update Time:2025-04-20

6,7-Bis(chloromethyl)-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

    • 6,7-Bis(chloromethyl)-2,3-dihydro-1,4-benzodioxin
    • 6,7-Bis(chloromethyl)-2,3-dihydro-1,4-benzodioxine
    • DTXSID10508906
    • CS-0360931
    • LS-11565
    • MFCD00505990
    • 80985-34-8
    • AKOS027381678
    • 6,7-Bis(chloromethyl)-2,3-dihydrobenzo[b][1,4]dioxine
    • DB-359244
    • MDL: MFCD00505990
    • Inchi: 1S/C10H10Cl2O2/c11-5-7-3-9-10(4-8(7)6-12)14-2-1-13-9/h3-4H,1-2,5-6H2
    • InChI Key: DPAYFSXIBAMHLR-UHFFFAOYSA-N
    • SMILES: ClCC1=CC2=C(C=C1CCl)OCCO2

Computed Properties

  • Exact Mass: 232.0057849g/mol
  • Monoisotopic Mass: 232.0057849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 18.5Ų

6,7-Bis(chloromethyl)-2,3-dihydro-1,4-benzodioxine Pricemore >>

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abcr
AB529450-500 mg
6,7-Bis(chloromethyl)-2,3-dihydro-1,4-benzodioxine; .
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€254.60 2023-02-16
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abcr
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abcr
AB529450-1g
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